Cas no 89770-33-2 (Quinoline,8-(phenylsulfonyl)-)

Quinoline,8-(phenylsulfonyl)- structure
Quinoline,8-(phenylsulfonyl)- structure
Product Name:Quinoline,8-(phenylsulfonyl)-
CAS No:89770-33-2
MF:C15H11NO2S
MW:269.318342447281
CID:712272
PubChem ID:23275145
Update Time:2025-04-19

Quinoline,8-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-(phenylsulfonyl)-
    • 8-(Phenylsulfonyl)quinoline
    • 89770-33-2
    • SCHEMBL13241507
    • DTXSID50877688
    • 8-PHENYLSULFONYLQUINOLINE
    • Inchi: 1S/C15H11NO2S/c17-19(18,13-8-2-1-3-9-13)14-10-4-6-12-7-5-11-16-15(12)14/h1-11H
    • InChI Key: SCNIAKVLBKMYFE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

  • Exact Mass: 269.05104977g/mol
  • Monoisotopic Mass: 269.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.4Ų
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